Analytical Precision of 13C5-Methotrexate Internal Calibration vs. Deuterated IS and Immunoassay
In a head-to-head method comparison, a 4-point internal calibration scheme utilizing 13C5-, 13C6-, 13C11-, and 13C14-methotrexate (including the 13C5 variant) yielded an imprecision range of 2.5% to 10% coefficient of variation (CV) across MTX concentrations from 0.05 to 10 µM [1]. This performance was equivalent to that achieved with a deuterated internal standard (MTX-d3) and superior to immunoassay methods, which are known to suffer from metabolite cross-reactivity and a narrower dynamic range [1].
| Evidence Dimension | Analytical Imprecision (CV%) |
|---|---|
| Target Compound Data | 2.5% to 10% CV (range across 0.05-10 µM MTX) |
| Comparator Or Baseline | Deuterated internal standard (MTX-d3): 2.5% to 10% CV (equivalent); Immunoassay: Imprecision not reported but method is noted for metabolite cross-reactivity and narrow dynamic range |
| Quantified Difference | Equivalent precision to deuterated IS; superior specificity to immunoassay |
| Conditions | UPLC-MS/MS and flow-injection MS/MS; plasma specimens; MTX concentrations 0.05-10 µM |
Why This Matters
This evidence demonstrates that the 13C5-methotrexate internal standard provides precision equivalent to a deuterated analog while avoiding the risk of hydrogen-deuterium exchange that can compromise long-term method robustness and accuracy in clinical laboratories.
- [1] Dietzen, D. J., & Blair, C. J. (2025). Precision Chemotherapy: Optimizing Calibration for Rapid Determination of Blood Methotrexate by Tandem Mass Spectrometry ± Liquid Chromatography. Rapid Communications in Mass Spectrometry, 39(14), e10053. View Source
